Cas no 2679931-77-0 (benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate)

• Product Name: benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate
• CAS No: 2679931-77-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5644449
• PubChem ID: 165908690
• Update Time: 2025-06-09

benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278492
• benzyl N-[(1R)-1-cyclopropyl-3-hydroxypropyl]carbamate
• 2679931-77-0
• benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate

• Inchi： 1S/C14H19NO3/c16-9-8-13(12-6-7-12)15-14(17)18-10-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2,(H,15,17)/t13-/m1/s1
• InChI Key： JFBWYIMWOIHFEQ-CYBMUJFWSA-N
• SMILES： OCC[C@H](C1CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate

Introduction to Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate (CAS No. 2679931-77-0)

Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate, a compound with the chemical identifier CAS No. 2679931-77-0, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a chiral center at the 1R position and the combination of cyclopropyl and hydroxypropyl groups contribute to its distinct chemical profile, making it a subject of interest for further research and development.

The structural framework of Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate consists of several key functional groups that are critical for its interactions with biological targets. The benzyl moiety, for instance, is known to enhance lipophilicity and improve pharmacokinetic properties, while the carbamate group serves as a versatile pharmacophore. The cyclopropyl ring introduces rigidity to the molecule, which can influence binding affinity and selectivity. Additionally, the hydroxypropyl group adds polarity and potential hydrogen bonding capabilities, further modulating the compound's biological behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, preliminary simulations indicate that it could interact with enzymes involved in metabolic pathways relevant to inflammation and pain management.

In vitro studies have begun to explore the pharmacological profile of Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate, focusing on its potential as an anti-inflammatory agent. The compound's ability to modulate key inflammatory pathways has been a focal point of research, with early findings suggesting that it may inhibit the production of pro-inflammatory cytokines. This aligns with the growing interest in developing novel therapeutics that target inflammation without causing significant side effects.

The synthesis of Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate presents unique challenges due to its complex stereochemistry. The synthesis must carefully control the stereochemistry at the 1R position to ensure the desired enantiomer is obtained. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product.

As our understanding of molecular interactions continues to evolve, so does our appreciation for the role of structural diversity in drug discovery. Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate exemplifies this principle by demonstrating how subtle modifications in molecular structure can lead to significant changes in biological activity. Future research aims to further optimize this compound by exploring analogues that may enhance its potency and selectivity.

The development of new pharmaceuticals is often hampered by issues related to solubility and bioavailability. The hydroxypropyl group in Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate may play a crucial role in improving these properties by enhancing water solubility while maintaining adequate lipophilicity for effective absorption. This balance is essential for achieving therapeutic efficacy and ensuring patient compliance.

Collaborative efforts between academic researchers and industry scientists are essential for advancing the field of medicinal chemistry. The study of Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate underscores this need, as it requires expertise in synthetic chemistry, computational biology, and pharmacology to fully understand its potential applications. Such interdisciplinary approaches are likely to yield innovative solutions to complex biomedical challenges.

The regulatory landscape for new drug candidates is stringent but necessary for ensuring patient safety and efficacy. As research on Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate progresses, it will be important to navigate these regulatory pathways effectively. Preclinical studies will be crucial in demonstrating its safety profile and potential therapeutic benefits before human trials can be initiated.

In conclusion, Benzyl N-(1R)-1-cyclopropyl-3-hydroxypropylcarbamate (CAS No. 2679931-77-0) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to improve, compounds like this one will play a vital role in developing new treatments for various diseases.